N-(3,4-dichlorophenyl)-2-hydroxy-2-phenylacetamide
Overview
Description
N-(3,4-dichlorophenyl)-2-hydroxy-2-phenylacetamide, also known as diclofenac, is a non-steroidal anti-inflammatory drug (NSAID) that is widely used for the treatment of pain, inflammation, and fever. It belongs to the class of phenylacetic acid derivatives and was first introduced in the market in the 1970s. Since then, it has become one of the most commonly prescribed drugs worldwide.
Mechanism of Action
The mechanism of action of N-(3,4-dichlorophenyl)-2-hydroxy-2-phenylacetamide involves inhibition of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins and other inflammatory mediators. By inhibiting COX enzymes, N-(3,4-dichlorophenyl)-2-hydroxy-2-phenylacetamide reduces inflammation, pain, and fever. It also inhibits the production of reactive oxygen species (ROS) and modulates the activity of various signaling pathways involved in inflammation and cell proliferation.
Biochemical and Physiological Effects:
Diclofenac has been shown to have a number of biochemical and physiological effects, including inhibition of COX enzymes, reduction of inflammation, pain, and fever, and modulation of signaling pathways involved in inflammation and cell proliferation. It has also been shown to have antioxidant and neuroprotective effects, and to modulate the activity of various ion channels and receptors.
Advantages and Limitations for Lab Experiments
Diclofenac has several advantages as a drug for laboratory experiments. It is widely available, relatively inexpensive, and has a well-established safety profile. It also has a broad range of pharmacological effects, making it a useful tool for investigating various biological processes. However, N-(3,4-dichlorophenyl)-2-hydroxy-2-phenylacetamide also has some limitations. It can cause gastrointestinal and cardiovascular side effects, which may limit its use in certain experimental models. In addition, its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on N-(3,4-dichlorophenyl)-2-hydroxy-2-phenylacetamide. One area of interest is the development of new formulations and delivery methods that can improve its efficacy and reduce its side effects. Another area of research is the investigation of its potential use in the prevention and treatment of cancer, as well as its neuroprotective properties. Finally, there is a need for further studies to elucidate its mechanism of action and to identify new targets for drug development.
Scientific Research Applications
Diclofenac has been extensively studied for its pharmacological properties and therapeutic potential. It has been shown to have anti-inflammatory, analgesic, and antipyretic effects, making it a useful drug for the treatment of various conditions such as rheumatoid arthritis, osteoarthritis, and postoperative pain. In addition, N-(3,4-dichlorophenyl)-2-hydroxy-2-phenylacetamide has been investigated for its potential use in the prevention and treatment of cancer, as well as for its neuroprotective properties.
properties
IUPAC Name |
N-(3,4-dichlorophenyl)-2-hydroxy-2-phenylacetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11Cl2NO2/c15-11-7-6-10(8-12(11)16)17-14(19)13(18)9-4-2-1-3-5-9/h1-8,13,18H,(H,17,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FNFNOFAZDJRUNB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C(=O)NC2=CC(=C(C=C2)Cl)Cl)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11Cl2NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.1 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3,4-dichlorophenyl)-2-hydroxy-2-phenylacetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.